2-Chloro-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one

• IUPAC Name: 2-chloro-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethanone
• InChI: InChI=1S/C10H16ClNO3/c11-6-9(14)12-3-2-10(7-12)5-8(13)1-4-15-10/h8,13H,1-7H2
• InChI Key: MSZUMAIDUZVJRW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(C2)C(=O)CCl)CC1O
• Molecular Formula: C10H16ClNO3
• Molecular Weight: 233.69 g/mol
• CAS No.: 2097947-81-2

Description

This compound features a spirocyclic core (6-oxa-2-azaspiro[4.5]decane) with a hydroxy group at position 9 and a 2-chloroethyl ketone substituent. Its molecular formula is C₁₁H₁₈ClNO₃ (MW: 247.72 g/mol) . The spiro architecture introduces conformational rigidity, while the hydroxy group enables hydrogen bonding, influencing solubility and crystallinity.

Biological Activity

2-Chloro-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one, with the molecular formula C10H16ClNO3 and a molecular weight of 233.69 g/mol, is a compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, including antimicrobial, cytotoxic, and other relevant biological effects.

Property	Value
Molecular Formula	C10H16ClNO3
Molecular Weight	233.69 g/mol
IUPAC Name	2-chloro-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethanone
CAS Number	2097947-81-2

Antimicrobial Activity

The compound has shown promising antimicrobial properties in various studies. For instance, derivatives of similar spirocyclic compounds have demonstrated significant activity against a range of bacterial strains, including Staphylococcus spp. and Escherichia coli. The mechanism of action is believed to involve the disruption of bacterial cell membranes and interference with metabolic processes.

Cytotoxicity Studies

Cytotoxicity assessments are crucial for evaluating the safety profile of new compounds. In studies involving L929 mouse fibroblast cells, 2-Chloro-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one was tested at various concentrations (e.g., 50 µM to 200 µM). The results indicated that at lower concentrations, the compound did not exhibit significant cytotoxic effects, while higher concentrations resulted in reduced cell viability.

Concentration (µM)	Cell Viability (%)
50	94
100	77
150	68
200	59

Structure-Activity Relationship (SAR)

Research has indicated that modifications in the chemical structure of spirocyclic compounds can significantly influence their biological activity. The presence of the chloro group and the spirocyclic framework appears to enhance antimicrobial efficacy while maintaining a favorable safety profile.

Study on Antimicrobial Efficacy

A comparative study assessed various spirocyclic compounds against standard antibiotics like penicillin G and ciprofloxacin. The results showed that some derivatives of 2-Chloro-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one exhibited comparable or superior activity against specific bacterial strains, suggesting potential for development as novel antibacterial agents.

Cytotoxicity Assessment

In vitro studies revealed that at concentrations below 100 µM, the compound did not induce significant cytotoxicity in normal cell lines, indicating a potential therapeutic window for further development in medicinal chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and analogs:

Compound	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Functional Groups	Hydrogen Bonding Capacity
2-Chloro-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one (Target)	C₁₁H₁₈ClNO₃	9-hydroxy, 2-chloroethyl ketone	247.72	Hydroxy, chloro, ketone, ether, amine	High (due to -OH)
2-Chloro-1-(9-methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propan-1-one	C₁₂H₂₀ClNO₃	9-methoxy, 2-chloropropyl ketone	269.75	Methoxy, chloro, ketone, ether, amine	Low (methoxy lacks H-bonding)
3-Chloro-1-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propan-1-one	C₁₁H₁₈ClNO₃	9-hydroxy, 3-chloropropyl ketone	247.72	Hydroxy, chloro, ketone, ether, amine	High

Key Observations :

Substituent Effects on Reactivity :

• The 2-chloroethyl ketone in the target compound positions the chlorine adjacent to the carbonyl, enhancing electrophilicity and susceptibility to nucleophilic substitution (e.g., in alkylation reactions) compared to the 3-chloropropyl analog, where the chlorine is distal .
• The methoxy variant () lacks hydrogen-bonding capacity, reducing solubility in polar solvents but improving lipid membrane permeability, which may influence pharmacokinetics in drug design .

Hydrogen Bonding and Crystallinity :

• The hydroxy group in the target compound and 3-chloro analog facilitates intermolecular hydrogen bonding, as discussed in Etter’s graph-set analysis (), leading to higher melting points and crystalline stability compared to the methoxy derivative .

Spirocyclic Conformational Dynamics :

• Puckering of the spiro ring () may vary with substituents. The hydroxy group’s steric and electronic effects could induce distinct puckering amplitudes (quantified via Cremer-Pople parameters), altering the spatial orientation of the ketone group and modulating interactions with biological targets .